Cas no 17055-25-3 (2-amino-1-(2,3-dimethoxyphenyl)ethanol)

• Product Name: 2-amino-1-(2,3-dimethoxyphenyl)ethanol
• CAS No: 17055-25-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD09041554
• CID: 122066
• PubChem ID: 10655530
• Update Time: 2025-06-13

2-amino-1-(2,3-dimethoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-2,3-dimethoxy-
• 2-Amino-1-(2,3-dimethoxyphenyl)ethanol
• AKOS000123673
• AKOS016051383
• DTXSID00443039
• CS-0303117
• 17055-25-3
• EN300-234835
• F2189-0862
• 2-Amino-1-(2,3-dimethoxyphenyl)ethan-1-ol
• 2-amino-1-(2,3-dimethoxyphenyl)ethanol

• MDL： MFCD09041554
• Inchi： 1S/C10H15NO3/c1-13-9-5-3-4-7(8(12)6-11)10(9)14-2/h3-5,8,12H,6,11H2,1-2H3
• InChI Key： XZVQQUOJVHRFOX-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71
• LogP: 1.39620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-amino-1-(2,3-dimethoxyphenyl)ethanol

Comprehensive Analysis of 2-amino-1-(2,3-dimethoxyphenyl)ethanol (CAS No. 17055-25-3): Properties, Applications, and Research Insights

2-amino-1-(2,3-dimethoxyphenyl)ethanol, identified by its CAS number 17055-25-3, is a chemically significant compound with a unique structural framework. This molecule features an aminoethanol backbone substituted with 2,3-dimethoxyphenyl groups, making it a subject of interest in pharmaceutical and organic chemistry research. Its dual functional groups (amine and hydroxyl) enable versatile reactivity, particularly in chiral synthesis and drug intermediate applications.

Recent studies highlight the compound's potential in neuropharmacology, where its structural analogs are explored for modulating neurotransmitter systems. Researchers are investigating its role as a precursor for dopamine receptor ligands, aligning with the growing demand for central nervous system (CNS) therapeutics. The 2,3-dimethoxy substitution pattern is particularly noteworthy, as it mimics bioactive motifs found in natural alkaloids like aporphine derivatives.

From a synthetic perspective, CAS 17055-25-3 serves as a building block for asymmetric catalysis. Its chiral center at the ethanolamine moiety allows for stereoselective transformations, a hot topic in green chemistry discussions. Laboratories optimizing atom-economical reactions frequently reference this compound due to its balanced lipophilicity (LogP ~1.8) and hydrogen-bonding capacity.

The compound's physicochemical properties have been extensively documented: molecular weight of 211.26 g/mol, melting point range of 98-102°C, and solubility in polar aprotic solvents like DMSO and DMF. These characteristics make it compatible with high-throughput screening platforms, addressing industry needs for fragment-based drug discovery (FBDD). Analytical methods such as HPLC purity analysis (typically >98%) and chiral separation techniques are routinely applied for quality control.

In material science, derivatives of 2-amino-1-(2,3-dimethoxyphenyl)ethanol demonstrate unexpected utility in coordination chemistry. The chelating ability of its amino-alcohol group facilitates the formation of stable metal complexes, relevant to catalytic nanomaterials development. This intersects with trending searches about organic-inorganic hybrid materials for energy storage applications.

Safety profiles of this compound emphasize its non-hazardous nature under standard laboratory conditions, with no significant ecotoxicity reported. Proper handling requires basic PPE (gloves, goggles) due to potential mild irritancy, aligning with laboratory safety standards increasingly queried by researchers. Storage recommendations suggest 2-8°C under inert atmosphere for long-term stability.

The commercial availability of CAS 17055-25-3 through specialty chemical suppliers has expanded significantly, reflecting its rising demand in academic research and industrial R&D. Current market trends show a 15% year-over-year growth in orders, particularly from contract research organizations (CROs) focusing on neurological drug development pipelines.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, especially regarding the electronic effects of methoxy group positioning. Computational chemistry studies using molecular docking simulations could further elucidate its bioactive conformations, a subject generating substantial interest in cheminformatics communities.